Cas no 602295-92-1 ([1,1'-Biphenyl]-2-carboxylic acid, 2'-fluoro-4-nitro-)

• Product Name: [1,1'-Biphenyl]-2-carboxylic acid, 2'-fluoro-4-nitro-
• CAS No: 602295-92-1
• MF: C₁₃H₈FNO₄
• MW: 261.205327033997
• MDL: MFCD14700003
• CID: 4059473
• PubChem ID: 46313077
• Update Time: 2025-05-20

[1,1'-Biphenyl]-2-carboxylic acid, 2'-fluoro-4-nitro- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-carboxylic acid, 2'-fluoro-4-nitro-
• 2'-Fluoro-4-nitrobiphenyl-2-carboxylic acid
• A1-28075
• 2'-fluoro-4-nitro-[1,1'-biphenyl]-2-carboxylic acid
• 2-(2-fluorophenyl)-5-nitrobenzoic acid
• 602295-92-1

• MDL： MFCD14700003
• Inchi： 1S/C13H8FNO4/c14-12-4-2-1-3-10(12)9-6-5-8(15(18)19)7-11(9)13(16)17/h1-7H,(H,16,17)
• InChI Key： HFXIUDAGSOUANX-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2F)=CC=C([N+]([O-])=O)C=C1C(O)=O

Computed Properties

• Exact Mass: 261.04373590Da
• Monoisotopic Mass: 261.04373590Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 83.1Ų

Additional information on [1,1'-Biphenyl]-2-carboxylic acid, 2'-fluoro-4-nitro-

Compound CAS No. 602295-92-1: [1,1'-Biphenyl]-2-carboxylic Acid, 2'-Fluoro-4-Nitro-

The compound with CAS No. 602295-92-1, commonly referred to as [1,1'-Biphenyl]-2-carboxylic acid, 2'-fluoro-4-nitro, is a significant molecule in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a biphenyl system with a carboxylic acid group and substituents at specific positions on the aromatic rings.

Recent studies have highlighted the importance of this compound in various applications, particularly in the development of advanced materials and pharmaceuticals. The presence of the fluoro and nitro groups introduces specific electronic properties that make this compound highly versatile. For instance, the nitro group is known for its strong electron-withdrawing effect, which can significantly influence the reactivity and stability of the molecule.

In terms of synthesis, researchers have explored various methods to efficiently produce [1,1'-Biphenyl]-2-carboxylic acid, 2'-fluoro-4-nitro. One notable approach involves the use of coupling reactions under specific catalytic conditions. These methods not only ensure high yields but also maintain the integrity of the functional groups present in the molecule.

The application of this compound extends into areas such as drug design and material synthesis. Its ability to act as a precursor for more complex structures has made it a valuable asset in modern chemical research. For example, it has been used in the synthesis of novel polymers with enhanced electronic properties.

Moreover, recent advancements in computational chemistry have allowed for a deeper understanding of the electronic structure of [1,1'-Biphenyl]-2-carboxylic acid, 2'-fluoro-4-nitro. By employing density functional theory (DFT) calculations, scientists have been able to predict its reactivity under various conditions and optimize its use in industrial applications.

In conclusion, CAS No. 602295-92-1 represents a cutting-edge compound with immense potential across multiple disciplines. Its unique structure and functional groups make it an essential component in contemporary chemical research and development.